Cas no 17980-22-2 (1,3-Butanedione, 1-(1-naphthalenyl)-)
17980-22-2 structure
Product Name:1,3-Butanedione, 1-(1-naphthalenyl)-
CAS No:17980-22-2
MF:C14H12O2
MW:212.243884086609
CID:1370517
PubChem ID:19366800
Update Time:2025-04-20
1,3-Butanedione, 1-(1-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 1-(1-naphthalenyl)-
- 1-naphthalen-1-ylbutane-1,3-dione
- 1-(1-naphthalenyl)-1,3-butanedione
- 1-(Naphthalen-1-yl)butane-1,3-dionato
- DTXSID40598416
- DB-110775
- AKOS009112521
- 1-(2-napthyl)-1,3-butadione
- 4-(1-naphthyl)-2,4-butanedione
- 17980-22-2
- LITQIHAOWYLZGO-UHFFFAOYSA-N
- SCHEMBL4707024
-
- Inchi: 1S/C14H12O2/c1-10(15)9-14(16)13-8-4-6-11-5-2-3-7-12(11)13/h2-8H,9H2,1H3
- InChI Key: LITQIHAOWYLZGO-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)C1C=CC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 212.08376
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-Butanedione, 1-(1-naphthalenyl)- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
17980-22-2 (1,3-Butanedione, 1-(1-naphthalenyl)-) Related Products
- 3375-38-0(1,6-Diphenyl-1,6-hexanedione)
- 1671-75-6(1-Phenyl-1-heptanone)
- 4433-30-1(Undecanophenone)
- 120-46-7(Dibenzoylmethane)
- 1083-30-3(3-Phenylpropiophenone)
- 1009-14-9(Valerophenone)
- 103044-68-4(Nonadecanophenone)
- 495-40-9(N-Butyrophenone)
- 495-71-6(1,2-Dibenzoylethane)
- 1674-38-0(1-Phenyldodecan-1-one)
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